Cas no 1209734-26-8 (1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine)

1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine structure
1209734-26-8 structure
Product Name:1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine
CAS No:1209734-26-8
MF:C13H20N6
MW:260.338101387024
MDL:MFCD12548016
CID:5216023
PubChem ID:45923665
Update Time:2023-11-24

1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine
    • 1-[1-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-4-amine
    • STL414677
    • 1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propan-2-yl]-1H-pyrazol-4-amine
    • 1H-Pyrazol-4-amine, 1-[1-methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)ethyl]-
    • 1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine
    • MDL: MFCD12548016
    • Inchi: 1S/C13H20N6/c1-13(2,19-9-10(14)8-15-19)12-17-16-11-6-4-3-5-7-18(11)12/h8-9H,3-7,14H2,1-2H3
    • InChI Key: HEUVGAYRDPMCHD-UHFFFAOYSA-N
    • SMILES: N12C(CCCCC1)=NN=C2C(C)(C)N1C=C(C=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 320
  • XLogP3: 0.4
  • Topological Polar Surface Area: 74.6

1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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